6-Ethyl-3-nitro-5,6,7,8-tetrahydronaphthalen-2-ol

• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol
• IUPAC Name: 6-ethyl-3-nitro-5,6,7,8-tetrahydronaphthalen-2-ol
• InChI: InChI=1S/C12H15NO3/c1-2-8-3-4-9-7-12(14)11(13(15)16)6-10(9)5-8/h6-8,14H,2-5H2,1H3
• InChI Key: KKVAYJRWFSWNHC-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC2=CC(=C(C=C2C1)[N+](=O)[O-])O

Description

6-Ethyl-3-nitro-5,6,7,8-tetrahydronaphthalen-2-ol is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Ethyl-3-nitro-5,6,7,8-tetrahydronaphthalen-2-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Ethyl-3-nitro-5,6,7,8-tetrahydronaphthalen-2-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of HNO3 (65%, 1.05 mL, 23.0 mmol) in AcOH (10 mL) at 0° C. is added 6-ethyl-5,6,7,8-tetrahydronaphthalen-2-ol (2.02 g, 11.5 mmol) in AcOH (33 mL) dropwise. It is allowed to warm to ambient temperature and stirred for 1.5 h and then at 40° C. until starting material is completely consumed. Water is added, followed by EtOAc. The organic layer is concentrated and purified by column chromatography to give the title compound as a yellow oil: 1H NMR (CDCl3) δ 0.91 (t, J=7 Hz, 3H), 1.28-1.36 (m, 3H), 1.51-1.56 (m, 1H), 1.85-1.90 (m, 1H), 2.24-2.31 (m, 1H), 2.72-2.64 (m, 3H), 6.77 (s, 1H), 7.73 (s, 1H), 10.29 (s, 1H).